4-Amino-6-methylnicotinic acid
Overview
Description
4-Amino-6-methylnicotinic acid is a chemical compound with the molecular formula C7H8N2O2 . It is a derivative of nicotinic acid, which is a common component of many dietary supplements and medications.
Synthesis Analysis
The synthesis of 4-Amino-6-methylnicotinic acid involves various methods. One commonly used method involves the reaction of 4-methylpyridine-3,5-dicarboxylic acid with ammonia in the presence of a catalyst.Molecular Structure Analysis
The molecular structure of 4-Amino-6-methylnicotinic acid is characterized by the presence of an amino group and a methyl group on the pyridine ring. The average mass of the compound is 152.151 Da and the monoisotopic mass is 152.058578 Da .Physical And Chemical Properties Analysis
4-Amino-6-methylnicotinic acid is a solid at room temperature. It has a density of 1.3±0.1 g/cm3, a boiling point of 385.5±42.0 °C at 760 mmHg, and a flash point of 186.9±27.9 °C . The compound is soluble in water, ethanol, and other polar solvents.Scientific Research Applications
. The compound is a derivative of nicotinic acid, which is a common component of many dietary supplements and medications.
Biological Properties
The amino group and the methyl group on the pyridine ring make this compound a unique chemical entity with important properties.
5. Toxicity and Safety in Scientific Experiments The safety information for 4-Amino-6-methylnicotinic acid indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Safety and Hazards
Mechanism of Action
Target of Action
It is a derivative of nicotinic acid, also known as niacin . Niacin is a B vitamin that plays a crucial role in energy metabolism and DNA repair . It is known to interact with several targets, including the G protein-coupled receptors GPR109A and GPR109B .
Mode of Action
Niacin can decrease lipids and apolipoprotein B (apo B)-containing lipoproteins by modulating triglyceride synthesis in the liver, which degrades apo B, or by modulating lipolysis in adipose tissue .
Biochemical Pathways
Niacin, a structurally similar compound, is involved in various biochemical pathways, including glycolysis, the citrate cycle, and the metabolism of amino acids . It is plausible that 4-Amino-6-methylnicotinic acid may influence similar pathways.
Result of Action
Niacin is known to have a wide range of effects at the molecular and cellular levels, including reducing lipid levels, modulating energy metabolism, and influencing DNA repair processes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, soil acidity has been shown to influence the uptake of amino acids by plants . Similarly, the gut microbiota’s composition can be influenced by host genetics
properties
IUPAC Name |
4-amino-6-methylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c1-4-2-6(8)5(3-9-4)7(10)11/h2-3H,1H3,(H2,8,9)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUSQVMYMTQCNAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=N1)C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10562664 |
Source
|
| Record name | 4-Amino-6-methylpyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10562664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-6-methylnicotinic acid | |
CAS RN |
127915-50-8 |
Source
|
| Record name | 4-Amino-6-methylpyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10562664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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